2-[Benzyl-[2-[2-(trifluoromethyl)benzimidazol-1-yl]acetyl]amino]acetic acid

• IUPAC Name: 2-[benzyl-[2-[2-(trifluoromethyl)benzimidazol-1-yl]acetyl]amino]acetic acid
• InChI: InChI=1S/C19H16F3N3O3/c20-19(21,22)18-23-14-8-4-5-9-15(14)25(18)11-16(26)24(12-17(27)28)10-13-6-2-1-3-7-13/h1-9H,10-12H2,(H,27,28)
• InChI Key: HXIYTHKEGOTVDJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN(CC(=O)O)C(=O)CN2C3=CC=CC=C3N=C2C(F)(F)F
• Molecular Formula: C19H16F3N3O3
• Molecular Weight: 391.3 g/mol

Description

2-[Benzyl-[2-[2-(trifluoromethyl)benzimidazol-1-yl]acetyl]amino]acetic acid, commonly known as BTA, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. BTA is a small molecule inhibitor that targets specific enzymes involved in various biological pathways. In

Mechanism of Action

BTA acts as a small molecule inhibitor that targets specific enzymes involved in various biological pathways. BTA has been shown to inhibit the activity of DPP-4, which is involved in glucose metabolism, and the activity of histone deacetylases (HDACs), which are involved in gene expression. BTA has also been shown to inhibit the activity of protein tyrosine phosphatases (PTPs), which are involved in cell signaling pathways. By inhibiting these enzymes, BTA can modulate various biological pathways and potentially have therapeutic effects.
Biochemical and Physiological Effects
BTA has been shown to have several biochemical and physiological effects in various biological systems. In cancer cells, BTA has been shown to induce cell cycle arrest and apoptosis, leading to the inhibition of cancer cell growth. In diabetes research, BTA has been shown to improve glucose tolerance and insulin sensitivity in animal models. Additionally, BTA has been found to have anti-inflammatory effects by inhibiting the production of inflammatory cytokines.

Advantages and Limitations for Lab Experiments

BTA has several advantages for lab experiments, including its small size, specificity, and ease of synthesis. BTA can be easily synthesized using standard organic chemistry techniques, and its small size allows it to penetrate cell membranes and target specific enzymes. However, BTA also has limitations, including its potential toxicity and off-target effects. Further research is needed to fully understand the safety and efficacy of BTA in various biological systems.

Future Directions

There are several future directions for BTA research, including its potential therapeutic applications in various diseases, its mechanism of action, and its safety and efficacy in clinical trials. BTA has shown promising results in preclinical studies, and further research is needed to determine its potential as a therapeutic agent in humans. Additionally, understanding the mechanism of action of BTA and its effects on various biological pathways can provide insights into the development of new drugs targeting these pathways. Finally, further research is needed to fully understand the safety and efficacy of BTA in clinical trials, including its potential side effects and drug interactions.

Synthesis Methods

The synthesis of BTA involves a series of steps that require expertise in organic chemistry. The first step involves the preparation of the benzimidazole derivative, which is then reacted with benzyl bromide to obtain the benzylated intermediate. The intermediate is then coupled with N-Boc glycine and subsequently with trifluoroacetic acid to obtain the final product, BTA. The synthesis of BTA has been reported in several research articles, and the yield and purity of the product depend on the reaction conditions and purification methods used.

Scientific Research Applications

BTA has been extensively studied for its potential therapeutic applications in various diseases, including cancer, diabetes, and inflammation. In cancer research, BTA has been shown to inhibit the growth of several cancer cell lines, including breast, lung, and colon cancer cells. BTA has also been shown to inhibit the activity of dipeptidyl peptidase-4 (DPP-4), an enzyme involved in glucose metabolism, making it a potential candidate for the treatment of type 2 diabetes. Additionally, BTA has been found to have anti-inflammatory properties, making it a potential therapeutic agent for inflammatory diseases.